Cas no 7529-33-1 (6-butoxy-6-oxohexanoic acid)

• Product Name: 6-butoxy-6-oxohexanoic acid
• CAS No: 7529-33-1
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 1777020
• PubChem ID: 254533
• Update Time: 2025-04-21

6-butoxy-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-butoxy-6-oxohexanoic acid
• hexanedioic acid, monobutyl ester
• Hexanedioic acid 1-butyl ester
• NSC78939
• UDHHXYYEUWKHMF-UHFFFAOYSA-N
• SCHEMBL365683
• NCIOpen2_004340
• NSC-78939
• 7529-33-1
• 6-Butoxy-6-oxo-hexanoic acid
• DTXSID90291889
• monobutyl adipate
• DS-005862
• hexanedioic acid monobutyl ester

• Inchi： 1S/C10H18O4/c1-2-3-8-14-10(13)7-5-4-6-9(11)12/h2-8H2,1H3,(H,11,12)
• InChI Key： UDHHXYYEUWKHMF-UHFFFAOYSA-N
• SMILES： O(C(CCCCC(=O)O)=O)CCCC

Computed Properties

• Exact Mass: 202.12054
• Monoisotopic Mass: 202.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 316.2°C at 760 mmHg
• Flash Point: 117.3°C
• Refractive Index: 1.451
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids